[3-(2,3-Dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C14H17NO/c15-9-13-6-14(7-13,8-13)11-1-2-12-10(5-11)3-4-16-12/h1-2,5H,3-4,6-9,15H2
• InChI Key: PPXZJHGJMKDCIU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C34CC(C3)(C4)CN
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol

Description

Benzofuran compounds are ubiquitous in nature. They have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Due to these biological activities and potential applications, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran compounds typically includes a benzofuran ring as a core. This is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

There are various chemical reactions that benzofuran compounds can undergo. For example, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds can vary widely depending on their specific structure. For example, the compound 3- (2,3-Dihydro-1-benzofuran-5-yl)propanal has a predicted boiling point of 287.3±9.0 °C and a predicted density of 1.128±0.06 g/cm3.

Mechanism of Action

The mechanism of action of benzofuran compounds can vary depending on their specific structure and the biological system they interact with. For example, some benzofuran derivatives have been found to exhibit antiviral effects.

Safety and Hazards

The safety and hazards associated with benzofuran compounds can also vary widely depending on their specific structure. It’s important to handle these compounds with care and to follow all safety guidelines.

Future Directions

Given the wide range of biological activities and potential applications of benzofuran compounds, they are likely to continue to be a focus of research in the future. This could lead to the development of new drugs and therapies.